Cas no 1361606-74-7 (2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid
• CAS No: 1361606-74-7
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4923164
• Update Time: 2025-06-08

2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-7-2-1-3-8(14)11(7)9-4-6(12(17)18)5-10(15)16-9/h1-5H,(H,17,18)
• InChI Key： SDFMQFGVPXXQII-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C(=O)O)C=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid

Introduction to 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic Acid (CAS No. 1361606-74-7)

2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361606-74-7, belongs to the class of heterocyclic acids and exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of both fluoro and chloro substituents on the aromatic ring, contribute to its distinct reactivity and potential applications in medicinal chemistry.

The molecular structure of 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid consists of an isonicotinic acid core, which is a well-known scaffold in the development of pharmaceutical agents. The isonicotinic acid moiety is particularly significant due to its role as a key component in antibiotics, such as isoniazid, which is used to treat tuberculosis. The introduction of fluorine and chlorine atoms into the structure enhances the compound's binding affinity and metabolic stability, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their improved pharmacokinetic properties. The fluorine atom in 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid can significantly influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. This property has been exploited in various drug discovery programs to enhance potency and selectivity. For instance, fluorinated analogs have shown promise in the treatment of inflammatory diseases, cancer, and infectious disorders by modulating enzyme activity and receptor binding.

The 2,6-dichlorophenyl substituent in this compound further contributes to its chemical diversity and functional potential. Chlorine atoms are known to enhance lipophilicity and metabolic stability, which are crucial factors in drug design. The combination of both fluorine and chlorine substituents provides a versatile platform for medicinal chemists to explore new chemical space. This has led to several studies investigating the derivatives of 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid as potential therapeutic agents.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. Researchers have utilized 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid to synthesize novel inhibitors targeting various biological pathways. For example, studies have demonstrated its role in developing inhibitors for enzymes involved in cancer metabolism. The ability to modify different parts of the molecule allows for fine-tuning of its pharmacological properties, making it a valuable asset in drug discovery pipelines.

The synthesis of 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of an aromatic ring followed by introduction of the isonicotinic acid moiety. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

In terms of biological activity, preliminary studies on 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid have revealed promising results in several therapeutic areas. Its derivatives have shown inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurological disorders. Additionally, the compound has demonstrated potential as an anti-inflammatory agent by modulating cytokine production and immune responses.

The use of computational methods has also been instrumental in understanding the pharmacological profile of 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid. Molecular docking studies have helped predict its interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations by offering rapid screening tools for identifying lead compounds.

The future prospects for 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid are vast, with ongoing research exploring its potential applications in personalized medicine. By leveraging genetic and proteomic data, researchers aim to develop targeted therapies that utilize this compound or its derivatives for specific patient populations. This personalized approach holds promise for improving treatment outcomes and reducing side effects associated with conventional drugs.

In conclusion, 2-(2,6-Dichlorophenyl)-6-fluoroisonicotinic acid (CAS No. 1361606-74-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.